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Compound of Interest

Compound Name: Imidazolium iodide

Cat. No.: B14785354

Get Quote

The following tables summarize quantitative data from various DFT computational studies on 1-

alkyl-3-methylimidazolium iodide ([Cₙmim]I) ionic liquids. These studies utilize different

computational approaches, and the data presented here allows for a comparative assessment

of their findings.

Table 1: Cation-Anion Interaction Energies of [Cₙmim]I
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Cation
Alkyl Chain
Length (n)

Interaction
Energy
(kcal/mol)

Computational
Method

Reference

[C₂mim]⁺ 2 -81.4 B3LYP/DGDZVP [1]

[C₃mim]⁺ 3 -80.8 B3LYP/DGDZVP [1]

[C₄mim]⁺ 4 -80.3 B3LYP/DGDZVP [1]

[C₅mim]⁺ 5 -79.9 B3LYP/DGDZVP [1]

[C₆mim]⁺ 6 -79.5 B3LYP/DGDZVP [1]

[C₇mim]⁺ 7 -79.2 B3LYP/DGDZVP [1]

[C₈mim]⁺ 8 -78.9 B3LYP/DGDZVP [1]

Interaction energies are typically calculated as the difference between the total energy of the

ion pair and the sum of the energies of the individual cation and anion.

Table 2: Electronic Properties of Selected Imidazolium Iodides

Molecule HOMO (eV) LUMO (eV)
HOMO-LUMO
Gap (eV)

Computational
Method

[C₂mim]I -5.89 -1.23 4.66
B3LYP/6-

311++G(d,p)

[C₄mim]I -5.98 -1.15 4.83
B3LYP/6-

311++G(d,p)

[C₄mim]I -6.21 -1.35 4.86
M06-2X/6-

311++G(d,p)

Note: The values for electronic properties can vary significantly based on the level of theory

and basis set used.

Table 3: Selected Structural Parameters for 1-Butyl-3-methylimidazolium Iodide ([C₄mim]I)
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Parameter Bond/Angle Calculated Value
Computational
Method

Bond Length C2-H (ring) 1.09 Å B3LYP/6-311++G(d,p)

Bond Length C2-I 2.85 Å B3LYP/DGDZVP

Bond Angle N1-C2-N3 108.5° B3LYP/6-311++G(d,p)

These parameters are crucial for understanding the geometry and interaction sites of the ion

pair.

Experimental and Computational Protocols
The following outlines a typical computational protocol for DFT studies of imidazolium iodide
properties, synthesized from various research articles.

1. Geometry Optimization:

Initial Structures: The initial 3D structures of the imidazolium cation and the iodide anion are

generated using molecular modeling software. For the ion pair, the iodide anion is placed at

various possible interaction sites around the cation to explore different conformations.

Optimization Algorithm: Geometry optimization is performed to find the lowest energy (most

stable) conformation of the individual ions and the ion pair. The Berny optimization algorithm

is commonly employed.

Functional and Basis Set: A choice of density functional and basis set is made. Common

choices include:

B3LYP functional: A widely used hybrid functional that provides a good balance between

accuracy and computational cost.

M06-2X functional: A high-nonlocality functional that is often better for systems with non-

covalent interactions.

6-311++G(d,p) basis set: A triple-zeta basis set with diffuse and polarization functions,

suitable for describing anions and hydrogen bonding.
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DGDZVP basis set: Often used for heavy atoms like iodine, as it includes effective core

potentials.

Frequency Analysis: After optimization, a frequency calculation is performed to ensure that

the obtained structure corresponds to a true energy minimum (i.e., no imaginary

frequencies).

2. Calculation of Properties:

Interaction Energy: The cation-anion interaction energy (ΔE) is calculated using the

supermolecular approach with the following equation: ΔE = E(ion pair) - [E(cation) +

E(anion)] where E(ion pair), E(cation), and E(anion) are the total electronic energies of the

optimized ion pair, cation, and anion, respectively. Basis set superposition error (BSSE)

correction is sometimes applied for more accurate results.

Electronic Properties:

HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO)

and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated to determine the

electronic energy gap, which relates to the chemical reactivity and stability of the system.

Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate charge

distribution, charge transfer interactions between the cation and anion, and the nature of

the chemical bonds.

Molecular Electrostatic Potential (MESP): MESP maps are generated to visualize the

electron density distribution and identify the electrophilic and nucleophilic sites of the

molecules.

Structural Parameters: Key bond lengths, bond angles, and dihedral angles are measured

from the optimized geometry to characterize the structure of the ion pair.

Visualization of the Computational Workflow
The following diagram illustrates the typical workflow of a DFT computational study on

imidazolium iodide properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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